Cas no 10257-98-4 (4-Quinolinamine,1,2,3,4-tetrahydro-1-phenyl-)

• Product Name: 4-Quinolinamine,1,2,3,4-tetrahydro-1-phenyl-
• CAS No: 10257-98-4
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• MDL: MFCD18432668
• CID: 220592
• PubChem ID: 151494
• Update Time: 2025-10-28

4-Quinolinamine,1,2,3,4-tetrahydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,1,2,3,4-tetrahydro-1-phenyl-
• 1-phenyl-3,4-dihydro-2H-quinolin-4-amine
• 1-Phenyl-4-amino-1,2,3,4-tetrahydroquinoline
• P-1961
• 1-Phenyl-1,2,3,4-tetrahydro-quinolin-4-ylamine
• 1-phenyl-1,2,3,4-tetrahydroquinolin-4-amine
• SB30242
• 4-Quinolinamine, 1,2,3,4-tetrahydro-1-phenyl-
• MFCD18432668
• CS-0341281
• 1-Phenyl-4-amino-1,2,3,4-tetrahydrochinolin
• DTXSID50907712
• 10257-98-4

• MDL： MFCD18432668
• Inchi： 1S/C15H16N2/c16-14-10-11-17(12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h1-9,14H,10-11,16H2
• InChI Key： JDIQRZNUOJQPCT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2C(CC1)N

Computed Properties

• Exact Mass: 224.13148
• Monoisotopic Mass: 224.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.127
• Boiling Point: 358.497°C at 760 mmHg
• Flash Point: 152.369°C
• Refractive Index: 1.621
• PSA: 29.26
• LogP: 3.99350

Additional information on 4-Quinolinamine,1,2,3,4-tetrahydro-1-phenyl-

4-Quinolinamine, 1,2,3,4-Tetrahydro-1-Phenyl- (CAS No. 10257-98-4)

4-Quinolinamine, 1,2,3,4-tetrahydro-1-phenyl- (CAS No. 10257-98-4) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolinamines, which are derivatives of quinoline with a four-membered saturated ring fused to the aromatic system. The presence of a phenyl group at the 1-position and an amino group at the 4-position introduces unique electronic and steric properties that make this compound highly versatile for various applications.

The molecular formula of 4-Quinolinamine, 1,2,3,4-tetrahydro-1-phenyl- is C₁₅H₁₇N, with a molecular weight of approximately 215.3 g/mol. Its structure consists of a benzene ring fused to a tetrahydroquinoline moiety, where the amino group is positioned at the fourth carbon of the quinoline ring. This arrangement allows for extensive conjugation within the molecule, contributing to its stability and reactivity in different chemical environments.

Recent studies have highlighted the potential of 4-quinolinamine derivatives in drug discovery and development. Researchers have explored their role as scaffolds for designing bioactive molecules targeting various therapeutic areas, including cancer, neurodegenerative diseases, and inflammation. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that certain tetrahydroquinolinamine analogs exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

The synthesis of 4-quinolinamine derivatives has been optimized through various methodologies over the years. One common approach involves the condensation of o-aminoaryl aldehydes with ketones or aldehydes in the presence of an acid catalyst. This reaction pathway allows for the formation of the tetrahydroquinoline ring system with high regioselectivity. Additionally, modern techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance reaction efficiency and yield.

In terms of applications, 4-quinolinamine derivatives have found utility in materials science as well. Their ability to act as precursors for conducting polymers has been explored in recent research. For example, a study in *Advanced Materials* reported that films prepared from tetrahydroquinolinamine-based polymers exhibit excellent electrical conductivity and mechanical flexibility, making them suitable for use in flexible electronics and sensors.

The pharmacokinetic properties of 4-quinolinamine derivatives have also been extensively studied to evaluate their suitability as drug candidates. Research indicates that these compounds exhibit favorable absorption profiles and moderate stability in biological systems. However, further investigations are required to optimize their bioavailability and reduce potential toxicity.

One area where 4-quinolinamine derivatives have shown particular promise is in targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as attractive targets for therapeutic intervention. A study published in *Nature Communications* demonstrated that certain tetrahydroquinolinamine analogs can disrupt specific PPIs involved in cancer cell proliferation without affecting normal cellular functions.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivity profiles of 4-quinolinamine derivatives against various biological targets. Molecular docking studies have revealed that these compounds can interact with key residues on target proteins through hydrogen bonding and π–π interactions, enhancing their potential as lead compounds for drug design.

In conclusion, 4-quinolinamine derivatives represent a valuable class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into their chemical properties and biological activities, paving the way for innovative uses in medicine and materials science.